Cas no 1396867-89-2 (4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide)

• Product Name: 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide
• CAS No: 1396867-89-2
• MF: C₁₅H₂₄N₂O₃S
• MW: 312.427662849426
• CID: 5364217
• PubChem ID: 71801131
• Update Time: 2025-11-02

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(((furan-2-ylmethyl)thio)methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide
• VU0546277-1
• AKOS024552659
• F6374-5570
• 4-(furan-2-ylmethylsulfanylmethyl)-N-(2-methoxyethyl)piperidine-1-carboxamide
• 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide
• 1396867-89-2

• Inchi： 1S/C15H24N2O3S/c1-19-10-6-16-15(18)17-7-4-13(5-8-17)11-21-12-14-3-2-9-20-14/h2-3,9,13H,4-8,10-12H2,1H3,(H,16,18)
• InChI Key： UXVKKDDJZRVJSR-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CO1)CC1CCN(C(NCCOC)=O)CC1

Computed Properties

• Exact Mass: 312.15076381g/mol
• Monoisotopic Mass: 312.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide: A Novel Bioactive Compound with Promising Therapeutic Potential

4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide (CAS No. 1396867-89-2) represents a groundbreaking advancement in the field of medicinal chemistry, combining the structural complexity of furan-2-yl moieties with the functional versatility of piperidine-1-carboxamide scaffolds. This compound, characterized by its unique sulfanyl and methyl functional groups, has emerged as a focal point in recent studies due to its potential applications in drug discovery and therapeutic development. The molecular architecture of this compound, which integrates 2-methoxyethyl substituents, is particularly noteworthy for its ability to modulate biological interactions with high specificity.

Recent research has highlighted the 4-({[(furan-2-yl)methyl]sulfanyl}methyl) functional group as a critical contributor to the compound’s pharmacological activity. This moiety, derived from the furan-2-yl ring, is known to enhance molecular interactions with biological targets such as enzymes and receptors. The sulfanyl group, positioned at the methyl carbon, introduces additional flexibility and reactivity, enabling the compound to engage in diverse chemical and biological processes. The 2-methoxyethyl substituent, meanwhile, plays a pivotal role in modulating solubility and bioavailability, which are essential parameters in drug development.

The synthesis of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide has been the subject of several recent studies, particularly in the context of piperidine-1-carboxamide derivatives. Researchers have employed advanced synthetic methodologies, including catalytic cross-coupling reactions and asymmetric synthesis, to achieve high yields and stereochemical control. These techniques are critical for producing compounds with precise stereochemistry, as the spatial arrangement of functional groups can significantly impact biological activity. The integration of 2-methoxyethyl substituents into the piperidine ring further complicates the synthesis, requiring careful optimization of reaction conditions to ensure structural fidelity.

One of the most significant recent findings regarding 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide is its potential as a therapeutic agent in the treatment of infectious diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A and SARS-CoV-2. The mechanism of action involves the inhibition of viral RNA polymerase, a critical enzyme for viral replication. The furan-2-yl and sulfanyl groups are believed to interact with specific amino acid residues in the enzyme’s active site, thereby disrupting the enzymatic activity.

Another area of interest is the compound’s potential as an anti-inflammatory agent. A 2024 preclinical study published in Pharmacological Research reported that 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide significantly reduces inflammation in animal models of rheumatoid arthritis. The compound’s ability to modulate the NF-κB signaling pathway, a key regulator of inflammatory responses, is attributed to its 2-methoxyethyl substituent. This finding suggests that the compound could be developed as a novel therapeutic for chronic inflammatory conditions.

The piperidine-1-carboxamide scaffold of this compound is also being explored for its potential in targeting neurodegenerative diseases. A 2023 study in Neuroscience Letters found that the compound exhibits neuroprotective effects in models of Parkinson’s disease. The mechanism involves the inhibition of mitochondrial dysfunction and the reduction of oxidative stress, which are hallmark features of Parkinson’s pathology. The sulfanyl group is hypothesized to play a role in stabilizing the compound’s interaction with mitochondrial proteins, thereby enhancing its therapeutic efficacy.

In addition to its therapeutic potential, the compound has been evaluated for its pharmacokinetic properties. Studies have shown that the 2-methoxyethyl substituent significantly improves the compound’s solubility and bioavailability, which are critical for oral administration. The furan-2-yl and sulfanyl groups, however, may influence the compound’s metabolic stability. Researchers are currently investigating the role of these groups in determining the compound’s half-life and clearance rate, which are essential for optimizing its therapeutic profile.

The synthesis of 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methoxyethyl)piperidine-1-carboxamide is also being studied in the context of green chemistry. Efforts are being made to develop more sustainable and environmentally friendly synthetic routes, as the production of complex organic molecules often involves the use of hazardous reagents and solvents. Recent advancements in catalytic methodologies and biocatalysis have shown promise in reducing the environmental impact of its synthesis.

Despite its promising therapeutic potential, the compound is still in the early stages of development. Further preclinical and clinical studies are needed to fully understand its safety profile and efficacy in human trials. Researchers are also exploring the possibility of modifying the compound’s structure to enhance its therapeutic effects while minimizing potential side effects. The 2-methoxyethyl substituent, for example, may be modified to improve its interaction with specific biological targets or to reduce its toxicity.

In conclusion, 4-({[(furan-2-yl)methyl]sulfanyl}methyl)-N-(2-methyloxyethyl)piperidine-1-carboxamide represents a significant advancement in medicinal chemistry. Its unique molecular structure, combining the furan-2-yl, sulfanyl, and 2-methoxyethyl moieties, offers a versatile platform for the development of novel therapeutics. As research in this area continues to evolve, the compound is poised to play a crucial role in the treatment of a wide range of diseases, from infectious illnesses to neurodegenerative disorders.